Cas no 2088-71-3 (Testosterone benzoate)

• Product Name: Testosterone benzoate
• CAS No: 2088-71-3
• MF: C₂₆H₃₂O₃
• MW: 392.530488014221
• CID: 42441
• PubChem ID: 101474
• Update Time: 2025-06-07

Testosterone benzoate Chemical and Physical Properties

Names and Identifiers

• Testosterone benzoate
• Testosterone 17-benzoate
• (17beta)-3-oxoandrost-4-en-17-yl benzoate
• 3-oxoandrost-4-en-17-yl benzoate
• Androst-4-en-3-one, 17-(benzoyloxy)-, (17.beta.)-
• [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] benzoate
• [(8R, 9S, 10R, 13S, 14S, 17S)-10, 13-dimethyl-3-oxo-1, 2, 6, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydrocyclopenta[a]phenanthren-17-yl] benzoate
• RZJSCADWIWNGKI-IXKNJLPQSA-N
• NSC-524278
• Q27256755
• EINECS 218-232-8
• Testosterone Benzoate 1.0 mg/ml in Acetonitrile
• Testosterone, benzoate
• 3-Oxoandrost-4-en-17-yl benzoate #
• AKOS040760031
• DTXSID50943135
• UNII-387187KT3E
• ANDROST-4-EN-17.BETA.-OL-3-ONE BENZOATE
• 387187KT3E
• Testosterone Benzoate (1.0 mg/mL in Acetonitrile)
• Testosterone 17-benzoate, VETRANAL(TM), analytical standard
• 17.BETA.-BENZOYLOXYANDROST-4-EN-3-ONE
• NSC 524278
• SCHEMBL4264017
• 2088-71-3
• TS-10107
• ANDROST-4-EN-17BETA-OL-3-ONE BENZOATE
• 17BETA-BENZOYLOXYANDROST-4-EN-3-ONE
• Androst-4-en-3-one, 17-(benzoyloxy)-, (17beta)-

• Inchi： 1S/C26H32O3/c1-25-14-12-19(27)16-18(25)8-9-20-21-10-11-23(26(21,2)15-13-22(20)25)29-24(28)17-6-4-3-5-7-17/h3-7,16,20-23H,8-15H2,1-2H3/t20-,21-,22-,23-,25-,26-/m0/s1
• InChI Key： RZJSCADWIWNGKI-IXKNJLPQSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 392.23514488g/mol
• Monoisotopic Mass: 392.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0244 (rough estimate)
• Boiling Point: 477.23°C (rough estimate)
• Flash Point: 224.8±30.2 °C
• Refractive Index: 1.5460 (estimate)
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Testosterone benzoate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R40;R48
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases：R40;R48
• Safety Term：S36/37